Cas no 2680876-76-8 (benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680876-76-8
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5625940
• PubChem ID: 165942489
• Update Time: 2025-08-02

benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680876-76-8
• benzyl N-[4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-yl]carbamate
• EN300-28301795
• benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C19H17N5O2S/c1-13-8-9-21-16(10-13)24-17(15(11-20)18(23-24)27-2)22-19(25)26-12-14-6-4-3-5-7-14/h3-10H,12H2,1-2H3,(H,22,25)
• InChI Key： AKVCCGKLKSFTIB-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=C(NC(=O)OCC2C=CC=CC=2)N(C2C=C(C)C=CN=2)N=1

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate

Recent Advances in the Study of Benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate (CAS: 2680876-76-8)

Benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate (CAS: 2680876-76-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense research.

The primary objective of recent investigations has been to explore the compound's role as a potential inhibitor of key enzymatic pathways involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its binding affinities and selectivity profiles. Preliminary results suggest that the compound exhibits a high degree of specificity for certain kinase targets, which could pave the way for its development as a targeted therapy.

In terms of synthetic methodology, recent publications have highlighted innovative approaches to the efficient and scalable production of benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate. These methods emphasize green chemistry principles, such as the use of catalytic systems and solvent-free conditions, to minimize environmental impact while maintaining high yields and purity. Such advancements are critical for facilitating further preclinical and clinical studies.

Pharmacokinetic and toxicological evaluations have also been a focal point of recent research. Studies conducted in vitro and in vivo models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are currently under investigation using structural modification strategies.

In conclusion, benzyl N-4-cyano-1-(4-methylpyridin-2-yl)-3-(methylsulfanyl)-1H-pyrazol-5-ylcarbamate represents a promising candidate for further drug development. Its unique chemical structure and biological activity warrant continued exploration, particularly in the context of personalized medicine and combination therapies. Future research directions may include detailed mechanistic studies, formulation development, and translational research to bridge the gap between laboratory findings and clinical applications.